75-61-6

Dibromodifluoromethane

In Stock

• CAS RN:
• 75-61-6

• Formula:
• CBr2F2

• InChI:
• InChI=1S/CBr2F2/c2-1(3,4)5

• InChIKey:
• AZSZCFSOHXEJQE-UHFFFAOYSA-N

• The photolysis products of dibromodifluoromethane were characterized by matrix isolation infrared and UV/Visible spectroscopy. Free radical addition of dibromodifluoromethane with fluoroolefins has been reported. Dibromodifluoromethane reacts with hydrocarbon olefins to yield 1,3-dibromo-1,1-difluoroalkene. Sulfinatodehalogenation reagent promoted addition reaction of difluorodibromomethane with alkenes, alkynes and cyclic enol ethers has been described.
  Dibromodifluoromethane is a colorless, nonflammable liquid. It may cause illness from ingestion and may be irritating to skin. If exposed to high temperatures it may emit toxic fumes. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It is used as a...

2-Cyano-2-cyclopentylideneacetamide

In Stock

• CAS RN:
• 875-61-6

• Formula:
• C8H10N2O

• InChI:
• InChI=1S/C8H10N2O/c9-5-7(8(10)11)6-3-1-2-4-6/h1-4H2,(H2,10,11)

• InChIKey:
• PRUZHIRVXUSGBV-UHFFFAOYSA-N

• 2-Cyano-2-cyclopentylideneacetamide is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.

Phosphine, dimethyl(pentafluorophenyl)-

• CAS RN:
• 5075-61-6

• Formula:
• C8H6F5P

• InChI:
• InChI=1S/C8H6F5P/c1-14(2)8-6(12)4(10)3(9)5(11)7(8)13/h1-2H3

• InChIKey:
• HKXYXBSQYPVJOQ-UHFFFAOYSA-N

• Phosphine, dimethyl(pentafluorophenyl)- is a useful research compound. Its molecular formula is C8H6F5P and its molecular weight is 228.1 g/mol. The purity is usually 95%.

2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxymannopyranose

Usually In Stock

• CAS RN:
• 76375-61-6

• Formula:
• C16H23NO10

• InChI:
• InChI=1S/C16H23NO10/c1-7(18)17-13-15(25-10(4)21)14(24-9(3)20)12(6-23-8(2)19)27-16(13)26-11(5)22/h12-16H,6H2,1-5H3,(H,17,18)/t12-,13+,14-,15-,16?/m1/s1

• InChIKey:
• OVPIZHVSWNOZMN-KJAHXBPPSA-N

• 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxymannopyranose, also known as 2-Acetamido-1,3,4,6-tetra-O-acetyl-2-deoxymannopyranose, is a useful research compound. Its molecular formula is C16H23NO10 and its molecular weight is 389.35 g/mol. The purity is usually 95%.

N-Octyl-D-gluconamide

Usually In Stock

• CAS RN:
• 18375-61-6

• Formula:
• C14H29NO6

• InChI:
• InChI=1S/C14H29NO6/c1-2-3-4-5-6-7-8-15-14(21)13(20)12(19)11(18)10(17)9-16/h10-13,16-20H,2-9H2,1H3,(H,15,21)/t10-,11-,12+,13-/m1/s1

• InChIKey:
• KTMBZDQOFPBYBL-FVCCEPFGSA-N

• N-Octyl-D-gluconamide is a useful research compound. Its molecular formula is C14H29NO6 and its molecular weight is 307.38 g/mol. The purity is usually 95%.

3-[[(E)-3-[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid

Usually In Stock

• CAS RN:
• 380475-61-6

• Formula:
• C25H19ClN2O5

• InChI:
• InChI=1S/C25H19ClN2O5/c1-32-23-12-16(9-10-22(23)33-15-18-5-2-3-8-21(18)26)11-19(14-27)24(29)28-20-7-4-6-17(13-20)25(30)31/h2-13H,15H2,1H3,(H,28,29)(H,30,31)/b19-11+

• InChIKey:
• DTIQPNSWEDSJPM-UHFFFAOYSA-N

• 3-[[(E)-3-[4-[(2-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoic acid is a useful research compound. Its molecular formula is C25H19ClN2O5 and its molecular weight is 462.89. The purity is usually 95%.

N-(N-(2-methoxyphenethyl)carbamimidoyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 869075-61-6

• Formula:
• C17H21N3O3S

• InChI:
• InChI=1S/C17H21N3O3S/c1-13-7-9-15(10-8-13)24(21,22)20-17(18)19-12-11-14-5-3-4-6-16(14)23-2/h3-10H,11-12H2,1-2H3,(H3,18,19,20)

• InChIKey:
• KXLPHZDJRDBUNM-UHFFFAOYSA-N

• N-(N-(2-methoxyphenethyl)carbamimidoyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.43. The purity is usually 95%.

1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-methylpyrimidin-5-yl]ethanone

In Stock

• CAS RN:
• 903475-61-6

• Formula:
• C16H17N3O

• InChI:
• InChI=1S/C16H17N3O/c1-11-15(12(2)20)9-17-16(18-11)19-8-7-13-5-3-4-6-14(13)10-19/h3-6,9H,7-8,10H2,1-2H3

• InChIKey:
• MTIWFZHRCVKVIL-UHFFFAOYSA-N

• 1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-4-methylpyrimidin-5-yl]ethanone is a useful research compound. Its molecular formula is C16H17N3O and its molecular weight is 267.332. The purity is usually 95%.

3,5-Dichloro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-61-6

• Formula:
• C19H19Cl2NO

• InChI:
• InChI=1S/C19H19Cl2NO/c20-17-10-16(11-18(21)12-17)19(23)15-6-4-14(5-7-15)13-22-8-2-1-3-9-22/h4-7,10-12H,1-3,8-9,13H2

• InChIKey:
• FAYZYKJHWNUSEN-UHFFFAOYSA-N

• 3,5-Dichloro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19Cl2NO and its molecular weight is 348.3 g/mol. The purity is usually 95%.

N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2,3-dihydrobenzofuran-5-sulfonamide

In Stock

• CAS RN:
• 1797875-61-6

• Formula:
• C20H19N3O5S

• InChI:
• InChI=1S/C20H19N3O5S/c24-29(25,17-5-6-18-14(9-17)7-8-26-18)22-15-10-21-23(11-15)12-16-13-27-19-3-1-2-4-20(19)28-16/h1-6,9-11,16,22H,7-8,12-13H2

• InChIKey:
• FSEDVNPCEWBHTM-UHFFFAOYSA-N

• N-(1-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-1H-pyrazol-4-yl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C20H19N3O5S and its molecular weight is 413.45. The purity is usually 95%.

4-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole

Usually In Stock

• CAS RN:
• 2379975-61-6

• Formula:
• C14H17BrN4O2

• InChI:
• InChI=1S/C14H17BrN4O2/c15-12-5-16-14(17-6-12)21-8-11-1-3-19(4-2-11)7-13-9-20-10-18-13/h5-6,9-11H,1-4,7-8H2

• InChIKey:
• SPUKRJQIEABGIB-UHFFFAOYSA-N

• 4-[[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole is a useful research compound. Its molecular formula is C14H17BrN4O2 and its molecular weight is 353.22. The purity is usually 95%.

tert-butyl 5-amino-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylate

In Stock

• CAS RN:
• 2219375-61-6

• Formula:
• C12H16N4O2

• InChI:
• InChI=1S/C12H16N4O2/c1-11(2,3)18-10(17)8-9(14)16(7-15-8)12(6-13)4-5-12/h7H,4-5,14H2,1-3H3

• InChIKey:
• XDODYHNWQCOHSI-UHFFFAOYSA-N

• Tert-butyl 5-amino-1-(1-cyanocyclopropyl)-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C12H16N4O2 and its molecular weight is 248.28 g/mol. The purity is usually 95%.